Cas no 1806929-19-0 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate
• CAS No: 1806929-19-0
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 4884781
• Update Time: 2025-05-25

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate

• Inchi： 1S/C11H13F3N2O2/c1-2-18-9(17)3-6-7(4-15)10(11(13)14)16-5-8(6)12/h5,11H,2-4,15H2,1H3
• InChI Key： ZSEOAGOIMNZDPX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(CN)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate: A Comprehensive Overview

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate, identified by the CAS number 1806929-19-0, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethyl acetate group, an aminomethyl group, and difluoromethyl and fluoro substituents. These functional groups contribute to its versatility and reactivity in various chemical reactions.

The synthesis of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate involves a series of carefully designed steps, including nucleophilic substitutions, Friedel-Crafts acylation, and fluorination reactions. Recent advancements in catalytic methodologies have enabled the efficient and selective synthesis of this compound, minimizing side reactions and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, this compound has shown promising results in the development of novel pharmaceutical agents. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it a valuable tool in drug design. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its fluorinated substituents enhance its lipophilicity and bioavailability, making it an attractive candidate for orally administered drugs.

The agrochemical industry has also taken notice of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate, particularly due to its role as a precursor in the synthesis of herbicides and insecticides. Its ability to target specific enzymes in pests while exhibiting low toxicity to non-target organisms has positioned it as a key intermediate in green chemistry practices.

From a materials science perspective, this compound has been investigated for its potential use in organic electronics. Its electron-deficient pyridine ring and fluorinated groups make it suitable for applications in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Recent studies have focused on optimizing its electronic properties through controlled substitution patterns and self-assembling monolayers.

In conclusion, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate (CAS No. 1806929-19-0) is a multifaceted compound with diverse applications across various industries. Its unique structure, coupled with advancements in synthetic methodologies and application development, ensures that it remains a focal point for future research and innovation.